Cas no 1781477-76-6 (2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1781477-76-6
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5972401
• PubChem ID: 105492282
• Update Time: 2025-08-05

2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine
• 2-Methoxy-2-[4-(trifluoromethyl)phenyl]propan-1-amine
• 1781477-76-6
• GOTYPUWRUBZUFQ-UHFFFAOYSA-N
• EN300-1946004

• Inchi： 1S/C11H14F3NO/c1-10(7-15,16-2)8-3-5-9(6-4-8)11(12,13)14/h3-6H,7,15H2,1-2H3
• InChI Key： GOTYPUWRUBZUFQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)(CN)OC)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine

Introduction to 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine (CAS No. 1781477-76-6)

2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1781477-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with both methoxy and trifluoromethyl groups, linked to a propylamine backbone. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique electronic and steric properties.

The presence of a trifluoromethyl group at the 4-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This substitution pattern is widely employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles. Additionally, the methoxy group at the 2-position contributes to the overall lipophilicity and electronic distribution of the compound, influencing its interaction with biological targets.

The amine functionality at the 1-position of the propyl chain provides a nucleophilic center that can participate in various chemical reactions, such as condensation or coupling reactions, facilitating further derivatization for drug development purposes. This structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies, particularly in the realm of central nervous system (CNS) therapeutics and anti-inflammatory agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine with greater accuracy. By leveraging machine learning algorithms trained on large datasets of bioactive molecules, scientists can identify potential binding pockets and optimize the structure for improved efficacy. These computational tools have been instrumental in guiding experimental design and accelerating the drug discovery process.

In vitro studies have begun to elucidate the interactions between 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine and various biological targets. Initial experiments suggest that this compound exhibits moderate affinity for certain enzyme families involved in neurotransmitter synthesis and degradation. The trifluoromethyl group appears to play a crucial role in modulating these interactions, potentially enhancing binding stability through favorable van der Waals interactions and hydrophobic effects.

The methoxy group also contributes to the compound's overall pharmacophore by influencing its solubility and partitioning behavior between aqueous and lipid environments. This balance is critical for achieving optimal bioavailability and target engagement. Furthermore, the propylamine moiety may facilitate intracellular uptake through passive diffusion or active transport mechanisms, depending on its conformational flexibility and charge state.

One of the most exciting aspects of 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine is its potential as a scaffold for structure-based drug design. By systematically modifying substituents or appending functional groups, researchers can generate libraries of derivatives with tailored properties. Such libraries are then screened using high-throughput screening (HTS) techniques to identify lead compounds with enhanced potency and selectivity.

The trifluoromethyl-substituted phenyl rings are particularly amenable to further derivatization, allowing for the introduction of additional polar or non-polar groups that can fine-tune pharmacokinetic parameters. For instance, replacing hydrogen atoms with halogens or nitrogen-containing heterocycles can alter electronic distributions and influence receptor binding affinity. These modifications are often guided by principles such as ligand efficiency and rule-of-five compliance, which ensure that lead compounds are both effective and suitable for further development.

Another area of interest is the exploration of 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine as a precursor for more complex molecules via cross-coupling reactions. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enable the formation of carbon-carbon or carbon-nitrogen bonds under mild conditions. These reactions are particularly useful for constructing polycyclic architectures or introducing bioisosteres that can improve drug-like properties.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development due to their ability to enhance metabolic stability and binding affinity. The incorporation of fluorine atoms into molecular structures has been associated with improved pharmacokinetic profiles in numerous marketed drugs. As such, compounds like 2-methoxy-2-4-(trifluoromethyl)phenylpropan-1-amine represent an attractive starting point for developing next-generation therapeutics.

In conclusion, 2-methoxy - 2 - 4 - (trifluoromethyl ) phen ylprop an - 1 - am ine ( CAS No . 1781477 - 76 - 6 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of substituents makes it a versatile scaffold for drug discovery , offering opportunities for optimization through computational modeling , medicinal chemistry modifications , and bioprospecting efforts . As our understanding of molecular interactions continues to evolve , compounds like this are likely to play an increasingly important role in developing novel treatments for various diseases.